Cas no 899984-88-4 (N-(2,6-difluorophenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: N-(2,6-difluorophenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 899984-88-4
• MF: C₂₃H₂₃F₂N₃O₄
• MW: 443.443232774735
• CID: 5491924
• Update Time: 2025-05-18

N-(2,6-difluorophenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine-2(1H)-carboxamide, N-(2,6-difluorophenyl)-3,4-dihydro-1-(3,4,5-trimethoxyphenyl)-
• N-(2,6-difluorophenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C23H23F2N3O4/c1-30-18-12-14(13-19(31-2)22(18)32-3)21-17-8-5-9-27(17)10-11-28(21)23(29)26-20-15(24)6-4-7-16(20)25/h4-9,12-13,21H,10-11H2,1-3H3,(H,26,29)
• InChI Key： VSDNIRAJWLLMNG-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1=C(F)C=CC=C1F)=O)C2C1=CC(OC)=C(OC)C(OC)=C1

Additional information on N-(2,6-difluorophenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

N-(2,6-Difluorophenyl)-1-(3,4,5-Trimethoxyphenyl)-1H,2H,3H,4H-Pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 899984-88-4): A Comprehensive Overview

N-(2,6-Difluorophenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 899984-88-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolopyrazines and is characterized by its trimethoxyphenyl and difluorophenyl substituents, which contribute to its distinct chemical and biological properties.

The synthesis of N-(2,6-difluorophenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide involves a multi-step process that includes the formation of the pyrrolopyrazine core and subsequent functionalization with the desired substituents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for both academic research and industrial applications.

One of the key areas of interest for N-(2,6-difluorophenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide is its potential as a therapeutic agent. Studies have shown that this compound exhibits potent antitumor activity against various cancer cell lines. The mechanism of action is believed to involve the inhibition of specific signaling pathways that are crucial for tumor growth and survival. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound can effectively inhibit the PI3K/AKT/mTOR pathway in breast cancer cells.

Moreover, N-(2,6-difluorophenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide has been investigated for its anti-inflammatory properties. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that the compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-(2,6-difluorophenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide has also been studied extensively. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life in animal models. These properties make it a promising candidate for further development as an oral therapeutic agent.

In addition to its therapeutic potential, N-(2,6-difluorophenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide has been explored for its use in chemical biology research. The compound's ability to modulate specific signaling pathways makes it a valuable tool for studying cellular processes and identifying new drug targets. For example, researchers at the National Institutes of Health have used this compound to investigate the role of the PI3K/AKT/mTOR pathway in neuronal survival and function.

Despite its promising properties and potential applications, further research is needed to fully understand the safety and efficacy of N-(2,6-difluorophenyl)-1-(3，4，5-trimethoxyphenyl)-1H，2H，3H，4H-pyrrolo[1，2-a]pyrazine-2-carboxamide. Clinical trials are currently underway to evaluate its therapeutic effects in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at low doses with no significant adverse effects reported.

In conclusion,N-(2，6-difluorophenyl)-1-(3，4，5-trimethoxyphenyl)-1H，2H，3H，4H-pyrrolo[1，2-a]pyrazine-2-carboxamide (CAS No. 899984-88-4) represents a promising candidate for both therapeutic development and chemical biology research. Its unique structural features and biological activities make it an exciting area of study with potential applications in oncology and inflammatory diseases. As research continues to advance our understanding of this compound's properties and mechanisms of action,N-(2，6-difluorophenyl)-1-(3，4，5-trimethoxyphenyl)-1H，2H，3H，4H-pyrrolo[1，2-a]pyrazine-2-carboxamide may play a significant role in the development of new treatments for various medical conditions.